(2-bromo-4-fluoro-5-methylphenyl)methanol
Overview
Description
“(2-bromo-4-fluoro-5-methylphenyl)methanol” is a chemical compound with the molecular formula C8H8BrFO and a molecular weight of 219.05 . It is a solid substance stored at refrigerator temperatures .
Physical And Chemical Properties Analysis
“this compound” is a solid substance . It is stored at refrigerator temperatures .Scientific Research Applications
(2-bromo-4-fluoro-5-methylphenyl)methanol has been used in various scientific research applications. It has been used in the synthesis of compounds such as 2-bromo-4-fluoro-5-methylphenylacetic acid, 2-bromo-4-fluoro-5-methylphenylacetamide, and 2-bromo-4-fluoro-5-methylphenylacetyl chloride. This compound has also been used in the study of biochemical and physiological effects.
Mechanism of Action
Target of Action
Compounds with similar structures have been used to prepare antidiabetic agents such as canagliflozin , which targets the sodium-dependent glucose co-transporter 2 (SGLT2) for the treatment of type 2 diabetes mellitus.
Mode of Action
It’s known that bromination, nucleophilic substitution, and oxidation reactions can occur at the benzylic position . These reactions could potentially alter the compound’s interaction with its targets.
Biochemical Pathways
If we consider its potential use in the preparation of canagliflozin , it might affect the glucose reabsorption pathway by inhibiting SGLT2.
Result of Action
If it’s used in the preparation of canagliflozin , it could potentially lead to a decrease in blood glucose levels by inhibiting glucose reabsorption in the kidneys.
Advantages and Limitations for Lab Experiments
(2-bromo-4-fluoro-5-methylphenyl)methanol has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, it is a versatile compound that can be used in a variety of scientific research applications. However, there are some limitations to the use of this compound in laboratory experiments. For example, the compound is not very stable and may degrade over time.
Future Directions
There are several potential future directions for the use of (2-bromo-4-fluoro-5-methylphenyl)methanol. One potential direction is to further study the biochemical and physiological effects of the compound. This could include further research into its anti-inflammatory and anti-oxidant properties, as well as its potential protective effects against neurodegenerative diseases. Another potential direction is to develop new methods of synthesis for the compound. Finally, there is potential to use this compound in the development of new drugs and other compounds.
Synthesis Methods
(2-bromo-4-fluoro-5-methylphenyl)methanol is a compound that can be synthesized through a variety of methods. The most common method is the reaction of 2-bromo-4-fluoro-5-methylphenol with methanol in the presence of a catalyst. This reaction produces this compound in a high yield. Other methods include the reaction of 2-bromo-4-fluoro-5-methylphenol with sodium methoxide in methanol, and the reaction of 2-bromo-4-fluoro-5-methylphenol with anhydrous sodium sulfate in methanol.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-bromo-4-fluoro-5-methylphenyl)methanol involves the conversion of a starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "2-bromo-4-fluoro-5-methylbenzaldehyde", "sodium borohydride", "methanol", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Reduction of 2-bromo-4-fluoro-5-methylbenzaldehyde with sodium borohydride in methanol to form (2-bromo-4-fluoro-5-methylphenyl)methanol", "Step 2: Purification of the product by recrystallization", "Step 3: Conversion of (2-bromo-4-fluoro-5-methylphenyl)methanol to the corresponding bromide by treatment with hydrochloric acid", "Step 4: Neutralization of the reaction mixture with sodium hydroxide", "Step 5: Extraction of the product with water", "Step 6: Drying and purification of the product by recrystallization" ] } | |
CAS RN |
1379331-92-6 |
Molecular Formula |
C8H8BrFO |
Molecular Weight |
219.1 |
Purity |
95 |
Origin of Product |
United States |
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